(3r,3As,6ar)-hexahydrofuro[2,3-b]furan-3-yl (4-nitrophenyl) carbonate

• IUPAC Name: [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] (4-nitrophenyl) carbonate
• InChI: InChI=1S/C13H13NO7/c15-13(20-9-3-1-8(2-4-9)14(16)17)21-11-7-19-12-10(11)5-6-18-12/h1-4,10-12H,5-7H2/t10-,11-,12+/m0/s1
• InChI Key: ULTSJNOQNKVDBM-SDDRHHMPSA-N
• Canonical SMILES: C1COC2C1C(CO2)OC(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1CO[C@H]2[C@@H]1[C@H](CO2)OC(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H13NO7
• DSSTOX Substance ID: DTXSID70892393
• Molecular Weight: 295.24 g/mol
• CAS RN: 252873-35-1

Description

(3r,3As,6ar)-hexahydrofuro[2,3-b]furan-3-yl (4-nitrophenyl) carbonate, also known as HFFC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug delivery and biomedical imaging. HFFC is a carbonate derivative of 4-nitrophenol, which possesses unique physicochemical properties that make it a promising candidate for various biomedical applications.

Scientific Research Applications

Synthesis and Application in HIV Protease Inhibitors

A key application of (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl derivatives is in the synthesis of HIV protease inhibitors. Several studies have focused on developing efficient synthesis methods for this compound due to its significance in the pharmaceutical field. For instance, a one-pot synthesis approach was developed to produce (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol, a crucial building block in several HIV protease inhibitors, including darunavir (Sevenich et al., 2017). Similarly, another study detailed a stereoselective synthesis of this compound, highlighting its role as a high-affinity ligand for new-generation HIV protease inhibitors (Ghosh et al., 2006).

Role in Darunavir Synthesis

The synthesis of darunavir, an HIV-1 protease inhibitor, is a significant application of (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl derivatives. A study by Ghosh et al. (2020) described an enantioselective synthesis using commercially available sugar derivatives, showcasing the compound's pivotal role in producing darunavir (Ghosh, Markad, & Robinson, 2020). In addition, Moore et al. (2016) presented a practical synthesis of the compound from monopotassium isocitrate, further demonstrating its application in darunavir production (Moore, Stringham, Teager, & Yue, 2016).

Photophysical Properties Studies

Studies have also explored the photophysical properties of compounds related to (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl (4-nitrophenyl) carbonate. For example, Kumari et al. (2017) investigated the solvatochromic effects on absorption and fluorescence spectra of related chalcone derivatives, contributing to a better understanding of these compounds in various solvents (Kumari, Varghese, George, & Sudhakar, 2017).